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Compound of Interest

Compound Name: 6-Bromo-2,3-difluorophenetole

Cat. No.: B3213636 Get Quote

An In-depth Technical Guide to the Procurement and Application of 6-Bromo-2,3-difluorophenol

Abstract
6-Bromo-2,3-difluorophenol is a halogenated aromatic compound of significant interest in the

fields of medicinal chemistry, agrochemical synthesis, and materials science. Its unique

electronic properties and substitution pattern make it a valuable building block for creating

complex molecular architectures with tailored biological and physical characteristics. This guide

provides a comprehensive overview for researchers, scientists, and drug development

professionals on the procurement, quality assessment, and application of this key chemical

intermediate. It details the global supplier landscape, provides a framework for supplier

selection and quality verification, and discusses the compound's role in modern synthetic

chemistry.

Introduction: The Strategic Importance of 6-Bromo-
2,3-difluorophenol
Fluorinated organic compounds are foundational to modern drug discovery. The introduction of

fluorine atoms into a molecule can dramatically alter its metabolic stability, binding affinity, and

lipophilicity, making it a powerful strategy for optimizing lead compounds. 6-Bromo-2,3-

difluorophenol (CAS No: 186590-23-8) serves as a prime example of a versatile, fluorinated

building block.[1] The presence of two adjacent fluorine atoms, a hydroxyl group, and a

bromine atom provides multiple reactive handles for synthetic chemists to exploit. The bromine
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atom, in particular, is amenable to a wide range of cross-coupling reactions, allowing for the

introduction of diverse substituents, while the phenol group offers sites for etherification or

esterification. This trifecta of functionalities makes it a sought-after intermediate in the synthesis

of high-value molecules, including macrocyclic ghrelin receptor antagonists.[2]

Chemical and Physical Profile
A clear understanding of the compound's properties is the first step in its effective use. The key

identifiers and physical properties of 6-Bromo-2,3-difluorophenol are summarized below.

Property Value Source(s)

CAS Number 186590-23-8 [3][4][5]

Molecular Formula C₆H₃BrF₂O [3][5]

Molecular Weight 208.99 g/mol [3][5]

IUPAC Name 6-bromo-2,3-difluorophenol [4][5]

Physical Form Liquid

Purity (Typical) ≥97% [4]

Storage Conditions
Room temperature, under inert

atmosphere

InChI Key
OGUIGADGRYKQTN-

UHFFFAOYSA-N
[5]

The Global Supplier Landscape
6-Bromo-2,3-difluorophenol is available from a range of suppliers, from large, multinational

distributors to specialized chemical synthesis laboratories. The choice of supplier often

depends on the scale of research, purity requirements, and the need for supporting

documentation.

Major Chemical Suppliers
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Large distributors offer convenience and a robust supply chain, often providing material

suitable for both research and development purposes.

Supplier Typical Purity Notes
Available
Documentation

Sigma-Aldrich 97%

Distributes products

from various

manufacturers, such

as Ambeed, Inc.

Certificate of Analysis

(CoA), Certificate of

Origin (COO), SDS.

Santa Cruz

Biotechnology
Not specified

Primarily for

biochemical and

proteomics research

applications.[3]

SDS, Technical

Support.

Advanced

ChemBlocks
97%

Offers various

packaging sizes (e.g.,

5g, 25g) with clear

stock availability.[4]

Downloadable MSDS,

Quote Request.[4]

Apollo Scientific Not specified

UK-based supplier

with a focus on

fluorinated and

aromatic compounds.

SDS, Technical

Inquiries.[6]

Manufacturers and Aggregators
Online marketplaces and direct manufacturers can provide competitive pricing and access to a

wider range of suppliers, particularly from Asia.

ChemicalBook: This platform aggregates listings from numerous suppliers, primarily in

China, offering a wide range of purities (from 95% to 98%) and quantities.[2][7] It is a useful

tool for sourcing material and identifying primary manufacturers.[7]

Sunway Pharm Ltd: Lists the product with 97% purity and provides pricing for various

quantities, indicating it is a direct supplier or specialized distributor.[8]
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CRO SPLENDID LAB: An India-based Contract Research Organization that lists the

compound, suggesting capabilities for custom synthesis or supply.[9]

Procurement and Quality Verification: A Step-by-
Step Approach
Sourcing chemical reagents requires more than just finding the lowest price. For research and

development, particularly in drug discovery, the purity and identity of starting materials are

paramount.

Workflow for Supplier Selection and Material Validation
The following diagram outlines a robust workflow for procuring 6-Bromo-2,3-difluorophenol,

from initial supplier screening to final acceptance in the laboratory.
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Phase 1: Sourcing & Selection

Phase 2: Quality Control & Acceptance

Identify Project Needs
(Quantity, Purity)

Screen Suppliers
(e.g., Sigma-Aldrich, AChemBlock)

Compare Purity, Price, Availability

Request Quotations & Lead Times

Request Sample CoA

CoA Meets Specs?

No

Place Order

Yes

Receive Material & Production CoA

Perform In-House QC
(e.g., NMR, GC-MS)

QC Matches CoA?

Accept Lot into Inventory

Yes

Contact Supplier / Reject Lot

No

Fig 1: Supplier Selection and QC Workflow
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Fig 1: Supplier Selection and QC Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3213636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpreting the Certificate of Analysis (CoA)
The CoA is the most critical document accompanying a chemical reagent. It provides a batch-

specific quality report from the manufacturer. A researcher should scrutinize the following

sections:

Identity Confirmation: The analysis should confirm the structure, typically via Nuclear

Magnetic Resonance (NMR) spectroscopy. The CoA should state that the spectrum is

"Consistent with structure."[10]

Purity Assessment: This is commonly determined by Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC). A purity of ≥97% is standard for this

compound.[4] It is crucial to check the method used, as different methods can yield different

results.

Date of Analysis: Ensures the data is recent and the material has not degraded since testing.

Synthetic Context and Potential Impurities
While a direct synthesis for 6-Bromo-2,3-difluorophenol is not readily available in open

literature, understanding the synthesis of its parent compound, 2,3-difluorophenol, provides

valuable insight. Common synthetic routes include Grignard-based approaches starting from

precursors like 2,3-difluorobromobenzene or nucleophilic aromatic substitution (SNAr) on

dichlorophenol precursors.[11]

These methods suggest potential impurities could include:

Isomeric phenols: Regioisomers formed during the synthesis (e.g., 3,4-difluorophenol).

Starting materials: Unreacted precursors from the synthetic route.

Solvent residues: Residual solvents from the reaction and purification steps.

Advanced analytical techniques like NMR and Mass Spectrometry are essential for identifying

such impurities, which could interfere with subsequent reactions.[12]

Applications in Research and Drug Discovery
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6-Bromo-2,3-difluorophenol is primarily used as a versatile building block. Its utility is best

illustrated by its role as a fragment in Fragment-Based Drug Discovery (FBDD), where small,

low-complexity molecules are screened for weak binding to a biological target and then

optimized into potent leads.[13]

Role as a Synthetic Intermediate
The diagram below illustrates the compound's central role in generating molecular diversity.

Reaction Types Resulting Scaffolds

6-Bromo-2,3-difluorophenol

Suzuki / Stille Coupling[Pd catalyst]
(at Bromine)

Buchwald-Hartwig Amination[Pd catalyst]
(at Bromine)

Etherification / Esterification

(at Phenol)

Sonogashira Coupling

[Pd/Cu catalyst]
(at Bromine)

Bi-aryl Compounds

Aryl Amines

Aryl Ethers / Esters

Alkynyl Arenes

Fig 2: Synthetic Utility of 6-Bromo-2,3-difluorophenol
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Fig 2: Synthetic Utility of 6-Bromo-2,3-difluorophenol

This versatility makes it an essential component in the synthesis of pharmaceuticals and

agrochemicals, where fine-tuning molecular properties is key to achieving desired efficacy and

safety profiles.[14]

Safety, Handling, and Storage
6-Bromo-2,3-difluorophenol is a hazardous substance and must be handled with appropriate

precautions.
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Hazards: It is harmful if swallowed, causes skin irritation, serious eye irritation, and may

cause respiratory irritation. The corresponding GHS pictogram is GHS07 (Exclamation

Mark).

Handling: Work should be conducted in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is

mandatory.[6]

Storage: The compound should be stored at room temperature under an inert atmosphere

(e.g., nitrogen or argon) to prevent degradation.

Conclusion
6-Bromo-2,3-difluorophenol is a high-value chemical intermediate with significant applications

in research and development. A successful procurement strategy relies on careful supplier

evaluation, with a strong emphasis on verifying material quality through documentation like the

Certificate of Analysis and in-house analytical testing. Understanding its synthetic utility and

potential impurities allows researchers to de-risk their experimental plans. With a robust global

supply chain, this versatile building block remains readily accessible to chemists who can

leverage its unique properties to advance the frontiers of science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 6-Bromo-2,3-difluorophenol | 186590-23-8 [chemicalbook.com]

3. scbt.com [scbt.com]

4. 6-Bromo-2,3-difluorophenol 97% | CAS: 186590-23-8 | AChemBlock [achemblock.com]

5. 6-Bromo-2,3-difluorophenol | C6H3BrF2O | CID 17747846 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC910246_msds.pdf
https://www.benchchem.com/product/b3213636?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1222669
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72105841.htm
https://www.scbt.com/p/6-bromo-2-3-difluorophenol-186590-23-8
https://www.achemblock.com/n25009-6-bromo-2-3-difluorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2_3-difluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2_3-difluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. 6-Bromo-2,3-difluorophenol suppliers & manufacturers in China [m.chemicalbook.com]

8. 6-Bromo-2,3-difluorophenol - CAS:186590-23-8 - Sunway Pharm Ltd [3wpharm.com]

9. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.
[splendidlab.in]

10. file.chemscene.com [file.chemscene.com]

11. nbinno.com [nbinno.com]

12. nbinno.com [nbinno.com]

13. mdpi.com [mdpi.com]

14. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Suppliers and availability of 6-Bromo-2,3-
difluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3213636#suppliers-and-availability-of-6-bromo-2-3-
difluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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